Cas no 134008-76-7 (N,N'-Di(4-biphenylyl)-N,N'-diphenylbenzidine)

N,N'-Di(4-biphenylyl)-N,N'-diphenylbenzidine structure
134008-76-7 structure
Product Name:N,N'-Di(4-biphenylyl)-N,N'-diphenylbenzidine
CAS No:134008-76-7
MF:C48H36N2
MW:640.812851905823
MDL:MFCD28975113
CID:2200521
PubChem ID:253661374
Update Time:2024-11-02

N,N'-Di(4-biphenylyl)-N,N'-diphenylbenzidine Chemical and Physical Properties

Names and Identifiers

    • N,N'-bis-biphenyl-4-yl-N,N'-diphenyl-benzidine
    • N,N'-Di(4-biphenylyl)-N,N'-diphenylbenzidine
    • 4,4'-bis{(biphenyl-4-yl)-phenylamino}biphenyl
    • Diphenyl-dibiphenyl-benzidin
    • N,N'-Bis-biphenyl-4-yl-N,N'-diphenyl-benzidin
    • N,N'-Diphenyl-N,N'-di-p-biphenylyl-benzidin
    • N.N'-Diphenyl-N.N'-bis-p-diphenylyl-benzidin
    • TPD10
    • N,N-Di(4-biphenylyl)-N,N-diphenylbenzidine
    • D4928
    • N4,N4' -Di(biphenyl-4-yl)-N4,N4' -diphenylbiphenyl-4,4'-diamine
    • N,4-diphenyl-N-[4-[4-(N-(4-phenylphenyl)anilino)phenyl]phenyl]aniline
    • SCHEMBL294257
    • T70217
    • 134008-76-7
    • AKOS026671336
    • MFCD28975113
    • MDL: MFCD28975113
    • Inchi: 1S/C48H36N2/c1-5-13-37(14-6-1)39-21-29-45(30-22-39)49(43-17-9-3-10-18-43)47-33-25-41(26-34-47)42-27-35-48(36-28-42)50(44-19-11-4-12-20-44)46-31-23-40(24-32-46)38-15-7-2-8-16-38/h1-36H
    • InChI Key: SDVOZSYGHFDAKX-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)(C1C=CC(C2C=CC=CC=2)=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 640.28800
  • Monoisotopic Mass: 640.287849157g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 9
  • Complexity: 859
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5
  • XLogP3: 13.3

Experimental Properties

  • Melting Point: 211.0 to 215.0 deg-C
  • PSA: 6.48000
  • LogP: 13.62720

N,N'-Di(4-biphenylyl)-N,N'-diphenylbenzidine Pricemore >>

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abcr
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